N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-9H-xanthene-9-carboxamide
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Description
N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-9H-xanthene-9-carboxamide is a useful research compound. Its molecular formula is C23H21N3O4S and its molecular weight is 435.5. The purity is usually 95%.
BenchChem offers high-quality N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-9H-xanthene-9-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-9H-xanthene-9-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Antitumor Properties : Hexamethylmelamine (HMM) and 2-amino-4-morpholino-s-triazine (2) are used clinically for their antitumor effects in treating lung, breast, and ovarian cancers. Hydroxymethylpentamethylmelamine (HMPMM) is an important hydroxylated metabolite of HMM .
- Aromatase Inhibition : Certain 1,3,5-triazines exhibit aromatase inhibitory activity, which is relevant in cancer therapy .
- Siderophore-Mediated Drug : The 1,3,5-triazine 6 has potential as a siderophore-mediated drug .
- Corticotrophin-Releasing Factor Antagonism : Compounds with general structure 7 act as potent corticotrophin-releasing factor 1 receptor antagonists .
- Leukotriene C4 Antagonism : Type 8 compounds show activity against leukotriene C4 (LTC4), which may protect against gastric lesions .
- Trypanosoma brucei Inhibition : The substrate 10 demonstrates in vitro activity against Trypanosoma brucei, the parasite responsible for Human African Trypanosomiasis .
Organic Synthesis and Material Science
1,3,5-Triazines are versatile building blocks in organic synthesis. They find applications in:
- Chiral Stationary Phases : For instance, chiral solvating agents derived from 1,3,5-triazines are used to determine enantiomeric excess by NMR spectroscopy and absolute configuration by circular dichroism .
- Luminescent and Optical Switches : Triazines contribute to the development of luminescent materials and optical switches .
Chemical Industry
The compound’s structure suggests potential applications in the chemical industry, such as:
properties
IUPAC Name |
N-(1,3,6-trimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)-9H-xanthene-9-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O4S/c1-14-12-18-19(26(3)31(28,29)25(18)2)13-17(14)24-23(27)22-15-8-4-6-10-20(15)30-21-11-7-5-9-16(21)22/h4-13,22H,1-3H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGVOGIKBPWNFMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1NC(=O)C3C4=CC=CC=C4OC5=CC=CC=C35)N(S(=O)(=O)N2C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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